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Compound of Interest

Compound Name: Chaetoglobosin C

Cat. No.: B1240246

For Researchers, Scientists, and Drug Development Professionals

Introduction

Chaetoglobosin C is a cytochalasan alkaloid, a class of fungal secondary metabolites known
for their high cytotoxicity.[1] Produced by fungi of the genus Chaetomium, particularly
Chaetomium globosum, Chaetoglobosin C, like other chaetoglobosins, exhibits a range of
biological activities, including antifungal and antitumor properties.[2][3] Its primary mechanism
of action involves the disruption of actin filament polymerization, a critical process for cell
division, motility, and morphology.[4] This potent bioactivity makes Chaetoglobosin C a
compound of interest for in vivo studies, particularly in cancer research. However, its
hydrophobic nature presents a significant challenge for in vivo delivery.

These application notes provide a comprehensive guide to the available data on
Chaetoglobosin C and related compounds, offering protocols for its formulation and
administration in preclinical in vivo studies. Due to the limited availability of in vivo data
specifically for Chaetoglobosin C, some protocols and dosage information have been adapted
from studies on the closely related and structurally similar Chaetoglobosin A. Researchers
should use this information as a starting point and perform necessary dose-response and
toxicity studies for their specific animal models.

Physicochemical Properties and Solubility
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Chaetoglobosin C is a white solid that is almost insoluble in water but soluble in organic
solvents such as dimethyl sulfoxide (DMSO). This poor aqueous solubility is a critical factor to
consider when designing in vivo delivery strategies.

Biological Activity and Mechanism of Action

The primary molecular target of chaetoglobosins is actin.[4] By binding to actin filaments,
Chaetoglobosin C inhibits their polymerization and depolymerization, leading to a disruption of
the cytoskeleton. This interference with actin dynamics affects numerous cellular processes,
including cell division, migration, and signaling.

Recent studies on related chaetoglobosins have elucidated their impact on key signaling
pathways implicated in cancer. Chaetoglobosin K has been shown to inhibit both the Akt and
JNK signaling pathways in human lung carcinoma and ras-transformed epithelial cells.[1]
Similarly, Chaetoglobosin A has been found to induce apoptosis in human bladder cancer cells
through the MAPK and PI3K-Akt-mTOR pathways.[5][6] Given the structural similarities, it is
plausible that Chaetoglobosin C exerts its antitumor effects through similar mechanisms.

Signaling Pathway Affected by Chaetoglobosins
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.
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